Cas no 2172120-62-4 (2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran)

• Product Name: 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran
• CAS No: 2172120-62-4
• MF: C₈H₁₀BrClOS
• MW: 269.586399555206
• CID: 5816653
• PubChem ID: 165507578
• Update Time: 2025-10-29

2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran Chemical and Physical Properties

Names and Identifiers

• 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran
• 2-{[(3-bromopropyl)sulfanyl]methyl}-5-chlorofuran
• EN300-1289776
• 2172120-62-4

• Inchi： 1S/C8H10BrClOS/c9-4-1-5-12-6-7-2-3-8(10)11-7/h2-3H,1,4-6H2
• InChI Key： UNDRAWSADQKYBF-UHFFFAOYSA-N
• SMILES： BrCCCSCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 267.93243g/mol
• Monoisotopic Mass: 267.93243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran

Comprehensive Overview of 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran (CAS No. 2172120-62-4)

2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran (CAS No. 2172120-62-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique furan ring structure and bromopropyl side chain, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula, C₈H₁₀BrClOS, highlights the presence of key functional groups that contribute to its reactivity and potential applications.

The furan moiety in 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran is particularly noteworthy, as furan derivatives are widely studied for their biological activities, including antimicrobial and anti-inflammatory properties. The incorporation of a chloro substituent at the 5-position and a bromopropylsulfanylmethyl group at the 2-position enhances the compound's utility in cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions or click chemistry. These modifications make it a valuable building block for designing novel pharmaceuticals or functional materials.

In recent years, the demand for heterocyclic compounds like 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran has surged due to their role in drug discovery. Researchers often inquire about SAR studies (Structure-Activity Relationship) involving furan derivatives, as these compounds exhibit promising interactions with biological targets. The bromopropyl side chain, for instance, can be further functionalized to introduce additional pharmacophores, aligning with the growing trend of fragment-based drug design.

From a synthetic perspective, CAS No. 2172120-62-4 is often discussed in forums focusing on green chemistry and atom economy. Its structure allows for efficient transformations with minimal waste, addressing the increasing emphasis on sustainable practices in chemical manufacturing. Questions about solvent-free reactions or catalytic efficiency frequently arise in this context, highlighting the compound's relevance to modern synthetic challenges.

Another area of interest is the compound's potential in material science. The furan ring, known for its electron-rich nature, can participate in polymerization reactions to create conductive polymers or biodegradable materials. This aligns with the surge in searches for eco-friendly polymers and renewable feedstocks, as industries seek alternatives to petroleum-based products. The chloro and bromo substituents further enable post-polymerization modifications, a feature highly valued in smart material development.

Analytical chemists studying 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran frequently explore techniques like HPLC-MS or NMR spectroscopy for characterization. The compound's distinct spectral signatures, particularly the proton NMR shifts of the furan ring and bromopropyl chain, are often cited in methodological discussions. These details are crucial for researchers troubleshooting impurity profiling or reaction monitoring, common pain points in organic synthesis.

In summary, 2-{(3-bromopropyl)sulfanylmethyl}-5-chlorofuran (CAS No. 2172120-62-4) represents a multifaceted compound with broad applicability. Its structural features cater to diverse research needs, from medicinal chemistry to sustainable materials, while its synthetic versatility addresses contemporary challenges in green synthesis and catalysis. As scientific inquiries evolve, this compound is poised to remain a key player in advancing innovation across multiple disciplines.